2-(2-Dimethylphosphorylethyl)-1,3-thiazole-4-carboxylic acid;hydrochloride

• IUPAC Name: 2-(2-dimethylphosphorylethyl)-1,3-thiazole-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H12NO3PS.ClH/c1-13(2,12)4-3-7-9-6(5-14-7)8(10)11;/h5H,3-4H2,1-2H3,(H,10,11);1H
• InChI Key: USLAMMUHLUFLIX-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C)CCC1=NC(=CS1)C(=O)O.Cl
• Molecular Formula: C8H13ClNO3PS
• Molecular Weight: 269.69 g/mol

Description

2-(2-Dimethylphosphorylethyl)-1,3-thiazole-4-carboxylic acid;hydrochloride, also known as DMPT, is a synthetic compound that has gained attention in the scientific community for its potential use as a feed additive in animal nutrition. DMPT is a thiazole derivative that is structurally similar to methionine, an essential amino acid for animal growth.

Scientific Research Applications

Transformations and Synthesis

One research avenue focuses on the transformations and synthesis of thiazole derivatives, including the compound of interest. For example, Žugelj et al. (2009) discussed transforming methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate into thiazole-5-carboxylates, showcasing the chemical flexibility and potential applications of thiazole derivatives in various chemical reactions (Žugelj et al., 2009). In a similar context, Dovlatyan et al. (2004) delved into the acylation and subsequent transformations of thiazole-5-carboxylic acid, highlighting the chemical versatility of these compounds in creating various derivatives (Dovlatyan et al., 2004).

Biological Activities

The biological activities of thiazole derivatives have been a significant focus, with research illustrating their potential in antivirus and fungicidal applications. For instance, Fengyun et al. (2015) synthesized novel 2-amino-1,3-thiazole-4-carboxylic acid derivatives and systematically evaluated their antivirus and fungicidal activities, demonstrating promising results in controlling fungi and viruses (Fengyun et al., 2015).

Chemical Structure and Properties

The study of the chemical structure and properties of thiazole derivatives also forms an essential part of the research. Lynch and Mcclenaghan (2004) determined the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, providing insights into the molecular interactions and hydrogen-bonding patterns of thiazole derivatives (Lynch & Mcclenaghan, 2004).

Antiviral and Antibacterial Properties

The antiviral and antibacterial properties of thiazole derivatives are another promising area of research. The synthesis and study of 2-amino-5-aryl-1,3-thiazole-4-carboxylic acid derivatives by Al Dulaimy et al. (2017) highlighted their potential in creating new antibacterial agents (Al Dulaimy et al., 2017).